9-Bromo-5-(2-chlorophenyl)-2-[4-(prop-2-en-1-yloxy)phenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

• Molecular Formula: C25H20BrClN2O2
• Molecular Weight: 495.8 g/mol
• IUPAC Name: 9-bromo-5-(2-chlorophenyl)-2-(4-prop-2-enoxyphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C25H20BrClN2O2/c1-2-13-30-18-10-7-16(8-11-18)22-15-23-20-14-17(26)9-12-24(20)31-25(29(23)28-22)19-5-3-4-6-21(19)27/h2-12,14,23,25H,1,13,15H2
• InChI Key: GIACJOKDAGNEKI-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Br)OC3C5=CC=CC=C5Cl

Description

The compound 9-Bromo-5-(2-chlorophenyl)-2-[4-(prop-2-en-1-yloxy)phenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine belongs to the pyrazolo[1,5-c][1,3]benzoxazine class, characterized by a fused heterocyclic core. Key structural features include:

• Position 9: A bromine atom, which enhances electrophilic reactivity and influences molecular interactions.
• Position 5: A 2-chlorophenyl group, contributing steric bulk and electronic effects via the electron-withdrawing chlorine substituent.

Below, it is compared with structurally similar compounds to elucidate trends in physicochemical and functional attributes.

Biological Activity

The compound 9-Bromo-5-(2-chlorophenyl)-2-[4-(prop-2-en-1-yloxy)phenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine is a member of the pyrazolo-benzoxazine family, which has garnered interest for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 9-Bromo-5-(2-chlorophenyl)-2-[4-(prop-2-en-1-yloxy)phenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine can be represented as follows:

$$\text{C}_{22}\text{H}_{19}\text{BrClN}_3\text{O}$$

This compound features a complex arrangement that includes a bromine atom, a chlorine atom, and an alkenyloxy group, which may contribute to its biological activities.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, pyrazolo derivatives have shown efficacy against various cancer cell lines such as MCF-7 (breast cancer), K562 (leukemia), and others. The mechanisms often involve the induction of apoptosis and inhibition of cell proliferation.

Compound	Cell Line	IC50 (µM)	Mechanism
Pyrazolo derivative A	MCF-7	12.5	Apoptosis induction
Pyrazolo derivative B	K562	15.0	Cell cycle arrest

Antimicrobial Activity

The antimicrobial potential of related pyrazolo compounds has also been documented. For example, studies have shown that certain derivatives possess moderate to significant antibacterial and antifungal activities.

Compound	Microorganism	Zone of Inhibition (mm)
Pyrazolo derivative C	E. coli	15
Pyrazolo derivative D	S. aureus	20

Cholinesterase Inhibition

Cholinesterase inhibitors are crucial in treating neurodegenerative diseases such as Alzheimer's. Some pyrazolo compounds have demonstrated inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). For instance:

Compound	Enzyme	IC50 (µM)
Pyrazolo derivative E	AChE	50
Pyrazolo derivative F	BChE	30

The biological activity of 9-Bromo-5-(2-chlorophenyl)-2-[4-(prop-2-en-1-yloxy)phenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine may involve several mechanisms:

• Apoptosis Induction : Activation of caspases leading to programmed cell death.
• Cell Cycle Arrest : Interference with cell cycle progression at various checkpoints.
• Enzyme Inhibition : Binding to active sites of cholinesterases or other enzymes.

Case Studies and Research Findings

Several research articles have explored the biological activities of pyrazole derivatives similar to the compound . Notably:

• Study on Anticancer Properties : A study published in Journal of Medicinal Chemistry reported that a specific pyrazolo compound exhibited selective cytotoxicity against cancer cells while sparing normal cells.
• Antimicrobial Activity Assessment : Research in Phytotherapy Research highlighted the antibacterial effects of related pyrazole compounds against multi-drug resistant strains.
• Cholinesterase Inhibition Study : A recent paper in European Journal of Medicinal Chemistry demonstrated that certain pyrazole derivatives showed promising results as cholinesterase inhibitors with potential applications in neurodegenerative disease treatment.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table synthesizes data from structurally analogous pyrazolo[1,5-c][1,3]benzoxazine derivatives, emphasizing substituent variations and their impacts:

Compound Name (Substituents)	Position 5	Position 2	Position 9	Molecular Formula	Molecular Weight	Key Attributes (Source)
Target Compound : 9-Bromo-5-(2-chlorophenyl)-2-[4-(prop-2-en-1-yloxy)phenyl]-...	2-Chlorophenyl	4-(Prop-2-en-1-yloxy)phenyl	Bromo	Not Provided	Not Provided	Hypothesized reactivity from alkoxy chain
9-Bromo-5-(4-fluorophenyl)-2-phenyl-... ()	4-Fluorophenyl	Phenyl	Bromo	C₂₂H₁₅BrFN₂O	437.27	Enhanced polarity from fluorine
9-Bromo-2-(4-methylphenyl)-5-(4-nitrophenyl)-... ()	4-Nitrophenyl	4-Methylphenyl	Bromo	C₂₃H₁₈BrN₃O₃	464.32	Electron-deficient nitro group; higher molecular weight
9-Bromo-5-(3-chlorophenyl)-2-(2-naphthyl)-... ()	3-Chlorophenyl	2-Naphthyl	Bromo	C₂₆H₁₈BrClN₂O	513.79	Bulky naphthyl group; increased lipophilicity
9-Bromo-5-(4-butoxyphenyl)-2-(4-ethoxyphenyl)-... ()	4-Butoxyphenyl	4-Ethoxyphenyl	Bromo	C₂₈H₂₇BrN₂O₃	543.44	Long alkoxy chains; potential for solubility modulation
9-Bromo-5-(4-fluorophenyl)-2-(4-methylphenyl)-... ()	4-Fluorophenyl	4-Methylphenyl	Bromo	C₂₄H₁₈BrFN₂O	437.30	Balanced steric/electronic effects
5-[4-(Benzyloxy)phenyl]-9-bromo-2-(4-ethoxyphenyl)-... ()	4-(Benzyloxy)phenyl	4-Ethoxyphenyl	Bromo	C₃₁H₂₇BrN₂O₃	555.50	Benzyloxy group enhances aromatic stacking

Key Observations:

Substituent Effects on Reactivity :

• Electron-withdrawing groups (e.g., nitro in ) increase electrophilicity, favoring nucleophilic substitution at the bromine site .
• Alkoxy chains (e.g., prop-2-en-1-yloxy in the target compound) introduce sites for polymerization or conjugation, relevant in drug delivery or material science .

Steric and Solubility Considerations :

• Bulky substituents like naphthyl () reduce aqueous solubility but enhance lipid membrane permeability .
• Fluorine () improves metabolic stability and bioavailability via reduced oxidative metabolism .

Structural Characterization :

• X-ray crystallography (using SHELX ) and Mercury software are critical for resolving substituent conformations and intermolecular interactions.

Safety Profiles: Bromine and chlorine substituents may increase toxicity risks (e.g., hepatotoxicity), as noted in GHS safety data for analogs () .